2-[3-(2,5-dimethyl-1H-pyrrol-1-yl)-2-thienyl]-5,7-dimethyl-6-propylpyrazolo[1,5-a]pyrimidine

• IUPAC Name: 2-[3-(2,5-dimethylpyrrol-1-yl)thiophen-2-yl]-5,7-dimethyl-6-propylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C21H24N4S/c1-6-7-17-15(4)22-20-12-18(23-25(20)16(17)5)21-19(10-11-26-21)24-13(2)8-9-14(24)3/h8-12H,6-7H2,1-5H3
• InChI Key: RFVJDZCWFATVAI-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(N2C(=CC(=N2)C3=C(C=CS3)N4C(=CC=C4C)C)N=C1C)C
• Molecular Formula: C21H24N4S
• Molecular Weight: 364.5 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrrole ring, possibly through a Knorr pyrrole synthesis or a Paal-Knorr synthesis, followed by the formation of the thiophene and pyrazolopyrimidine rings. Without specific literature or experimental procedures, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple heterocyclic rings. These rings would likely contribute to the compound’s stability and possibly its reactivity.

Chemical Reactions Analysis

The chemical reactions that this compound might undergo would depend on the specific conditions and reagents present. The pyrrole ring is aromatic and thus relatively stable, but it can be made to react under certain conditions. The thiophene and pyrazolopyrimidine rings would also contribute to the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure, including the positions of the various functional groups and any possible stereochemistry. Some general predictions can be made based on the types of functional groups present.

Scientific Research Applications

Anticancer Research

• . Researchers explore its potential as an anticancer agent due to its structural features and biological effects.

Enzyme Inhibition Studies

• . Understanding these interactions can guide drug design.

Cell-Specific Productivity Enhancement

• . This property could be valuable in bioprocess engineering and bioengineering.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety precautions. This might include avoiding contact with skin and eyes, avoiding inhalation or ingestion, and protecting against fire and explosion hazards.

Future Directions

The potential applications and future directions for this compound would depend largely on its biological activity. Compounds containing pyrrole, thiophene, and pyrazolopyrimidine rings have been studied for their potential as pharmaceuticals, among other applications.